Cas no 727733-92-8 (4-(piperidin-1-ylmethyl)benzonitrile)

• Product Name: 4-(piperidin-1-ylmethyl)benzonitrile
• CAS No: 727733-92-8
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 562195
• PubChem ID: 7537603
• Update Time: 2025-05-28

4-(piperidin-1-ylmethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(1-piperidinylmethyl)-
• 1-(4-CYANOBENZYL)PIPERIDINE
• 4-(Piperidin-1-ylmethyl)benzonitrile
• p-piperidinomethylbenzonitrile
• 4-[(piperidin-1-yl)methyl]benzonitrile
• 727733-92-8
• FT-0734351
• DTXSID60428761
• MS-22389
• SCHEMBL154169
• MFCD06796182
• CS-0227246
• A837615
• 1-(4-cyanobenzyl)piperidine, AldrichCPR
• 4-(Piperidin-1-ylmethyl)-benzonitrile
• CEB73392
• 4-(1-Piperidinylmethyl)benzonitrile
• AKOS000177387
• JOGVBKNLRQCYKS-UHFFFAOYSA-N
• EN300-1197072
• DB-074620
• 4-(piperidin-1-ylmethyl)benzonitrile

• Inchi： 1S/C13H16N2/c14-10-12-4-6-13(7-5-12)11-15-8-2-1-3-9-15/h4-7H,1-3,8-9,11H2
• InChI Key： JOGVBKNLRQCYKS-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC(C#N)=CC=2)CCCCC1

Computed Properties

• Exact Mass: 200.13100
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Melting Point: 37.5-40.5
• PSA: 27.03000
• LogP: 2.48208

4-(piperidin-1-ylmethyl)benzonitrile Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 4-(piperidin-1-ylmethyl)benzonitrile

Comprehensive Overview of 4-(piperidin-1-ylmethyl)benzonitrile (CAS No. 727733-92-8)

4-(piperidin-1-ylmethyl)benzonitrile (CAS No. 727733-92-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, featuring a piperidine moiety linked to a benzonitrile group via a methylene bridge, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₃H₁₆N₂, and molecular weight of 200.28 g/mol make it a valuable building block for drug discovery and material science applications.

In recent years, the demand for 4-(piperidin-1-ylmethyl)benzonitrile has surged, particularly in the context of central nervous system (CNS) drug development. Researchers are increasingly exploring its potential as a precursor for neuroprotective agents and G-protein-coupled receptor (GPCR) modulators. This aligns with current trends in addressing neurodegenerative diseases like Alzheimer's and Parkinson's, which remain high-priority areas in global healthcare. The compound's lipophilic nature and hydrogen-bonding capacity contribute to its ability to cross the blood-brain barrier, a critical factor in CNS-targeted therapeutics.

The synthesis of CAS 727733-92-8 typically involves a nucleophilic substitution reaction between piperidine and 4-(bromomethyl)benzonitrile, followed by purification through column chromatography. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure high purity (>98%), which is crucial for pharmaceutical applications. Recent innovations in green chemistry have also led to the development of more sustainable production methods, reducing environmental impact while maintaining yield efficiency.

From a commercial perspective, 4-(piperidin-1-ylmethyl)benzonitrile has seen growing interest in the contract research organization (CRO) sector. Many biotechnology companies are searching for reliable suppliers of this compound, often using queries like "high-purity 727733-92-8 supplier" or "4-(piperidin-1-ylmethyl)benzonitrile synthesis protocol." The compound's stability under standard storage conditions (room temperature, protected from moisture) makes it particularly attractive for international shipping and long-term storage.

In material science, researchers are investigating the potential of CAS 727733-92-8 as a component in organic electronic materials. Its conjugated system and electron-withdrawing nitrile group show promise for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. This aligns with the global push toward sustainable energy solutions and has led to increased patent activity in this domain over the past five years.

Quality control remains paramount when working with 4-(piperidin-1-ylmethyl)benzonitrile. Reputable manufacturers provide comprehensive certificates of analysis (CoA) that include data on residual solvents, heavy metal content, and chromatographic purity. Analytical chemists frequently search for "HPLC method for 727733-92-8 analysis" or "4-(piperidin-1-ylmethyl)benzonitrile stability studies" to ensure proper characterization of this compound in their research workflows.

The future outlook for CAS 727733-92-8 appears promising, with ongoing research exploring its derivatives for various applications. Computational chemistry studies utilizing molecular docking and QSAR modeling are helping to predict new biological activities, while advances in continuous flow chemistry are improving production scalability. As the scientific community continues to address challenges in healthcare and sustainable technology, 4-(piperidin-1-ylmethyl)benzonitrile is poised to remain a compound of significant interest across multiple disciplines.